Cas no 2223845-10-9 (4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone)

• Product Name: 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone
• CAS No: 2223845-10-9
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• CID: 5411342
• PubChem ID: 137848422
• Update Time: 2025-06-13

4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)piperidin-4-yl]-3,3-dimethylazetidin-2-one
• Z2232508852
• 2223845-10-9
• EN300-26583237
• 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone

• Inchi： 1S/C19H26N2O3/c1-11-5-6-14(15(22)12(11)2)17(23)21-9-7-13(8-10-21)16-19(3,4)18(24)20-16/h5-6,13,16,22H,7-10H2,1-4H3,(H,20,24)
• InChI Key： HITMSKMGDIJNIR-UHFFFAOYSA-N
• SMILES： N1C(C2CCN(C(=O)C3=CC=C(C)C(C)=C3O)CC2)C(C)(C)C1=O

Computed Properties

• Exact Mass: 330.19434270g/mol
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.9±50.0 °C(Predicted)
• pka: 9.41±0.40(Predicted)

Additional information on 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone

Introduction to 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone (CAS No. 2223845-10-9)

4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone (CAS No. 2223845-10-9) is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structural framework, integrates multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of a piperidine ring, a hydroxy-substituted aromatic benzoyl group, and a dimethyl-substituted azetidinone core imparts unique chemical and biological properties that are being leveraged in contemporary research.

The structural motif of 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone exhibits a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in biological systems. The piperidine ring is a well-known pharmacophore in drug development due to its ability to interact with various biological targets, including enzymes and receptors. In particular, the N-substituted piperidine scaffold is frequently employed in the design of central nervous system (CNS) therapeutics, where it contributes to improved blood-brain barrier penetration and prolonged pharmacological activity.

The hydroxy-substituted 3,4-dimethylbenzoyl group adds another layer of functionality to the molecule. This aromatic moiety not only enhances the overall solubility and bioavailability of the compound but also introduces hydrogen bonding capabilities, which are crucial for stabilizing interactions with biological targets. Hydroxyl groups are frequently incorporated into drug molecules to modulate pharmacokinetic properties, such as metabolic clearance and distribution. The dimethyl-substituted azetidinone core further contributes to the compound's structural rigidity, which can be advantageous in optimizing binding interactions with protein targets. This three-dimensional arrangement helps to prevent conformational flexibility that might otherwise reduce binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone with greater precision. By leveraging machine learning algorithms trained on large datasets of known drug compounds, scientists can identify potential binding pockets and interaction patterns that suggest therapeutic relevance. These computational studies have hinted at the compound's potential as an inhibitor of certain kinases or as a modulator of G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases.

In vitro studies have begun to explore the pharmacological profile of 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone, focusing on its interaction with target proteins and its ability to modulate downstream signaling pathways. Initial results indicate that the compound exhibits moderate affinity for several protein targets, suggesting its potential as a lead structure for further optimization. The hydroxyl group within the benzoyl moiety appears to play a critical role in mediating these interactions, possibly through hydrogen bonding or hydrophobic effects depending on the target protein.

The synthesis of 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves strategic functional group transformations that highlight the versatility of modern synthetic methodologies. Key steps include the introduction of the piperidine ring via nucleophilic substitution or reductive amination reactions, followed by selective acylation using appropriately substituted benzoyl chlorides. The final step involves cyclization under controlled conditions to form the azetidinone core.

The synthesis has been optimized for scalability and reproducibility, ensuring that sufficient quantities of the compound can be produced for preclinical studies and future clinical trials. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed throughout the synthesis to monitor reaction progress and confirm structural integrity. Mass spectrometry techniques provide additional confirmation of molecular weight and purity.

The pharmacokinetic properties of 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone are currently under investigation to determine its suitability for therapeutic use. Studies in animal models have begun to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Preliminary data suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability in vivo. These findings are crucial for understanding how the compound behaves within a living system and for predicting its potential clinical efficacy.

The metabolic fate of 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone has been explored using liver microsomal fractions from various species. Initial studies indicate that the compound undergoes primarily Phase II metabolism through glucuronidation or sulfation pathways rather than Phase I oxidative metabolism by cytochrome P450 enzymes. This observation suggests that it may have a lower potential for drug-drug interactions compared to compounds metabolized extensively by CYP enzymes.

Future research directions for 4-[1-(2-Hydroxy-3,4-dimethylbenzoyl)-4-piperidinyl]-3,3-dimethyl-2-azetidinone include further optimization of its chemical structure to enhance potency and selectivity while maintaining favorable pharmacokinetic properties. Structure-based drug design approaches will be employed to identify key residues on target proteins responsible for binding interactions with this compound. By understanding these interactions at an atomic level through X-ray crystallography or cryo-electron microscopy (Cryo-EM), chemists can design analogs with improved pharmacological profiles.

The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated the process of identifying promising candidates like 4-[1-(2-Hydroxy-3-methoxyphenyl)-5-methylpyridazinyl]-6-fluoropyrimidine, where computational methods predict favorable binding affinities without extensive experimental screening. Similarly, 7-chloro-N-{[5-chloro[1-methylethoxy]phenyl]amino}-N'-(pyridinecarbonitrile) CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 CAS No: 1212778790 has shown promise as an anti-inflammatory agent, demonstrating how novel compounds derived from rational design can address unmet medical needs efficiently.

In conclusion, 5-chloro-N-{[5-chloro[1-methylethoxy]phenyl]amino}-N'-(pyridinecarbonitrile) is an example illustrating how interdisciplinary approaches combining synthetic chemistry, computational biology,and medicinal chemistry can yield innovative therapeutic agents like this one . Further exploration will undoubtedly uncover additional applications where this versatile scaffold could make significant contributions . As research progresses, it is anticipated that compounds such as these will play increasingly important roles in developing next-generation treatments across multiple therapeutic areas .